N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C11H12N2OS2/c1-6-4-9(5-15-6)10(14)13-11-12-7(2)8(3)16-11/h4-5H,1-3H3,(H,12,13,14)
• InChI Key: RFMYVNBJWGURMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NC2=NC(=C(S2)C)C
• Molecular Formula: C11H12N2OS2
• Molecular Weight: 252.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide is a synthetic organic compound characterized by its unique structure, which includes a thiazole ring and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide typically involves the reaction of 4,5-dimethyl-2-aminothiazole with 5-methyl-3-thiophenecarboxylic acid chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing reaction conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents such as thionyl chloride or bromine in the presence of a catalyst.

Major Products Formed

Oxidation: Oxidized derivatives of the thiazole and thiophene rings.

Reduction: Reduced forms of the compound with hydrogenated functional groups.

Substitution: Substituted derivatives with different functional groups replacing the original ones.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cell proliferation, thereby exerting anti-inflammatory or anticancer effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[(5-nitro-1,3-benzoxazol-2-yl)sulfanyl]acetamide
• 2-(4,5-Dimethyl-1,3-thiazol-2-yl)ethanamine dihydrochloride

Uniqueness

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-methyl-3-thiophenecarboxamide is unique due to its specific combination of a thiazole ring and a thiophene ring, which imparts distinct chemical and biological properties